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Compound of Interest

Tris(1-phenylbutane-1,3-dionato-
0O,0)iron

Cat. No.: B076995

Compound Name:

Note on Catalyst Selection: While the topic specifies Iron(lll) benzoylacetonate, the
predominant catalyst reported in the scientific literature for these multicomponent radical
cascades is the closely related and cost-effective Iron(lll) acetylacetonate, Fe(acac)s.[1][2] The
protocols and data presented herein are based on the well-documented applications of
Fe(acac)s. Given the chemical similarities of the ligands, these methods provide a strong
foundation for application with Iron(lll) benzoylacetonate, though optimization may be required.

Introduction

Transition metal-catalyzed cross-coupling reactions are fundamental tools in modern chemical
synthesis, particularly in the fields of materials science and drug discovery.[1][3] While
palladium has historically dominated this area, there is a growing demand for more sustainable
and economical alternatives. Iron, being the most abundant transition metal, presents a
compelling option due to its low cost, low toxicity, and unique reactivity.[2][4]

This document details protocols for Iron(lll)-catalyzed multicomponent radical cascades, which
enable the efficient construction of complex molecular architectures from simple precursors in a
single step.[3] These reactions operate through a radical-mediated pathway, allowing for the
formation of multiple carbon-carbon bonds and offering a powerful strategy for synthesizing
valuable molecules, including cyclic compounds.[1][4]
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Application Note 1: Three-Component
Dicarbofunctionalization of Vinyl Boronates

This protocol describes a general method for the iron-catalyzed three-component coupling of
alkyl halides, vinyl boronates, and Grignard reagents. This reaction allows for the simultaneous
formation of two new carbon-carbon bonds with high regioselectivity.[1]

Experimental Workflow
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Reaction Setup
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Caption: General workflow for the iron-catalyzed dicarbofunctionalization.
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Detailed Experimental Protocol

This protocol is adapted from the general method reported by Liu et al.[1]

Materials:

Iron(lIl) acetylacetonate [Fe(acac)s] (3 mol%)
1,2-Bis(dicyclohexylphosphino)ethane (L1) (12 mol%)

Alkyl Halide (Component 1) (2.0 equiv)

Vinyl Boronate (Component 2a) (1.0 equiv, 0.20 mmol scale)
Grignard Reagent (Component 3) (2.0 equiv)

Anhydrous Tetrahydrofuran (THF) (0.2 M)

Saturated aqueous ammonium chloride (NHaCl)

Ethyl acetate (EtOAcC)

Silica gel for column chromatography

Procedure:

To an oven-dried 4 mL vial equipped with a magnetic stir bar, add Fe(acac)s (3 mol%) and
1,2-bis(dicyclohexylphosphino)ethane (L1) (12 mol%).

Seal the vial with a septum and purge with an inert atmosphere (e.g., nitrogen or argon).
Add the alkyl halide (1, 2.0 equiv), followed by the vinyl boronate (2a, 1.0 equiv, 0.20 mmol).
Add anhydrous THF (to achieve 0.2 M concentration) and stir the mixture.

Cool the vial to 0 °C in an ice-water bath.

Slowly add the Grignard reagent (3, 2.0 equiv) dropwise using a syringe pump over a period
of 1 hour.
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 After the addition is complete, allow the reaction to stir at O °C for an additional hour.
¢ Quench the reaction by adding saturated aqueous NHaCl.
o Extract the aqueous layer with ethyl acetate (3x).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired
dicarbofunctionalized product.

Reaction Scope and Yields

The following table summarizes the scope of the three-component dicarbofunctionalization with
various Grignard reagents.
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Grignard Reagent

Entry Product Yield (%)
(Component 3)
Phenylmagnesium

1 4a 81
bromide
4-

2 Methoxyphenylmagne  4b 86
sium bromide
4-

3 (Trifluoromethyl)pheny  4c 75
Imagnesium bromide
3,5-

4 Dimethylphenylmagne  4d 80
sium bromide
2-Thienylmagnesium

5 . 4r 65
bromide
Naphthylmagnesium

6 pnyimag 4q 78

bromide

Yields are for isolated
products on a 0.20-
mmol scale. Data
sourced from Liu et al.
(2021).[1]

Application Note 2: Iron-Catalyzed Multicomponent

Annulation-Cross-Coupling (MAC)

Building on the previous methodology, this protocol describes a powerful annulation—cross-

coupling reaction to synthesize complex cyclic compounds. This cascade involves an alkyl

halide, a Tt-system (alkene or alkyne), and a Grignard reagent.[1]

Detailed Experimental Protocol

Materials:
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Iron(lll) acetylacetonate [Fe(acac)s] (3 mol%)

1,2-Bis(dicyclohexylphosphino)ethane (L1) (12 mol%)

Alkyl Halide (Component 1) (1.0 equiv, 0.20 mmol scale)

Alkene/Alkyne (Component 2) (1.5 equiv)

Grignard Reagent (Component 3) (2.0 equiv)

Anhydrous Tetrahydrofuran (THF) (0.2 M)

Procedure:

Follow steps 1-5 of the protocol in Application Note 1, using the specified equivalents for the
Annulation—Cross-Coupling reaction.

o Slowly add the Grignard reagent (3, 2.0 equiv) dropwise via a syringe pump over 1 hour at O
°C.

 Allow the reaction to stir at 0 °C for 1 hour post-addition.

o Perform work-up and purification as described in steps 8-11 of the previous protocol to
isolate the cyclic product.

Reaction Scope for Annulation-Arylation

The table below showcases the synthesis of various cyclic compounds using this protocol.
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T-System .
Grignard .
Entry (Componen Product Yield (%) dr
Reagent
t2)
N-Boc- Phenylmagne
1 _ _ _ _ 5a 85 151
diallylamine sium bromide
1,6- Phenylmagne
2 _ _ _ 5b 70 1.2:1
Heptadiene sium bromide
4-
N-Tosyl- Fluorophenyl
3 _ Y _ p. Y 5c 79 1.3:1
diallylamine magnesium
bromide
Diethyl
) Phenylmagne
4 diallylmalonat ] i 5d 81 1.1:1
sium bromide
e
1,6-

) Phenylmagne
5 Heptadiyne ] i 5e 65 -
o sium bromide
derivative

Yields are for
isolated
products; dr =
diastereomeri
c ratio. Data
sourced from
Liu et al.
(2021).[1]

Proposed Catalytic Cycle

Mechanistic studies suggest that the reaction is initiated by the formation of a bisarylated Fe(ll)
species from the Fe(acac)s precursor and the Grignard reagent.[1][3] This species then
generates an alkyl radical from the alkyl halide. The radical subsequently adds to the 1t-system
(vinyl boronate or alkene), creating a new radical intermediate. This intermediate is trapped by
a monoarylated Fe(ll) center to form the C-C bond and regenerate the catalyst.[1]
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Proposed Catalytic Cycle
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Caption: Simplified mechanism of the iron-catalyzed radical cascade.
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Conclusion

The use of Iron(lll) acetylacetonate as a catalyst for multicomponent radical cascades provides
a robust, economical, and scalable method for synthesizing complex organic molecules.[1]
These reactions exhibit a broad substrate scope and are foundational for applications in
medicinal chemistry and materials science.[4] The detailed protocols and workflows provided
here serve as a practical guide for researchers aiming to leverage the power of iron catalysis in
their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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